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Compound of Interest

Compound Name: 6-Acetyl-2(3H)-benzoxazolone

Cat. No.: B1331701 Get Quote

An In-depth Technical Guide on 6-Acetyl-2(3H)-benzoxazolone: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Acetyl-2(3H)-benzoxazolone is a key chemical intermediate belonging to the

benzoxazolone class of heterocyclic compounds. The benzoxazolone core is recognized as a

"privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of

biological targets.[1] This technical guide provides a comprehensive overview of the chemical

properties, structural features, and synthesis of 6-Acetyl-2(3H)-benzoxazolone. Detailed

experimental protocols, spectral data, and visualizations are included to support researchers

and scientists in their work with this compound.

Chemical Properties and Identifiers
6-Acetyl-2(3H)-benzoxazolone is a solid compound with the molecular formula C₉H₇NO₃.[2]

[3][4] It is also known by several synonyms, including 6-Acetyl-2-benzoxazolone and 6-

Acetylbenzo[d]oxazol-2(3H)-one.[5]

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 54903-09-2 [1][2][4][5][6]

Molecular Formula C₉H₇NO₃ [2][3][4]

Molecular Weight 177.16 g/mol [1][4]

Monoisotopic Mass 177.04259 Da [1][3]

InChI Key
QXBNAXVXLAHDTE-

UHFFFAOYSA-N
[1][3]

SMILES
CC(=O)C1=CC2=C(C=C1)NC(

=O)O2
[3]

Appearance
Reported as a solid with 95%

purity.
[2]

Table 2: Hazard Identification

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Data sourced from PubChem.[4]

Chemical Structure
The structure of 6-Acetyl-2(3H)-benzoxazolone consists of a bicyclic benzoxazolone core,

which is a fusion of a benzene ring and an oxazolidin-2-one ring. An acetyl group is substituted

at the 6-position of the benzene ring.
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6-Acetyl-2(3H)-benzoxazolone Structure

Key Functional Groups

Benzene Ring

Oxazolidin-2-one Ring (Lactam)

Acetyl Group (C=O)

N-H of Lactam

Click to download full resolution via product page

Caption: Chemical structure of 6-Acetyl-2(3H)-benzoxazolone.

Synthesis
The most common and regioselective method for synthesizing 6-Acetyl-2(3H)-benzoxazolone
is through the Friedel-Crafts acylation of 2(3H)-benzoxazolone.[1][7] This electrophilic aromatic

substitution reaction consistently places the acetyl group at the 6-position of the benzoxazolone

ring.[1][7]

Friedel-Crafts Acylation Workflow
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Start Materials:
2(3H)-Benzoxazolone

Acetyl Chloride
Aluminum Chloride (Catalyst)
Dimethylformamide (Solvent)

Reaction Mixture:
React 2(3H)-benzoxazolone with
acetyl chloride in the presence of

AlCl3-DMF complex.

Reaction Work-up:
Pour mixture into crushed ice.

Filtration:
Filter the resulting precipitate

using vacuum filtration.

Washing:
Wash the crude product with water.

Drying:
Dry the purified product at

room temperature.

Final Product:
6-Acetyl-2(3H)-benzoxazolone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 6-Acetyl-2(3H)-benzoxazolone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1331701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1331701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol: Friedel-Crafts Acylation
This protocol is based on a reported method with a 77% yield.[1]

Materials:

2(3H)-Benzoxazolone

Acetyl chloride

Aluminum chloride (AlCl₃)

Dimethylformamide (DMF)

Crushed ice

Water

Procedure:

Catalyst Complex Formation: In a reaction vessel, prepare the AlCl₃-DMF complex.

Reaction Setup: Dissolve 2(3H)-benzoxazolone in the AlCl₃-DMF complex.

Acylation: Add acetyl chloride dropwise to the reaction mixture while stirring.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).

Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker

containing crushed ice to quench the reaction and precipitate the product.

Isolation: Collect the solid precipitate by vacuum filtration.

Purification: Wash the collected solid with cold water to remove any remaining impurities.

Drying: Dry the purified 6-Acetyl-2(3H)-benzoxazolone product.

Spectral Data
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Spectroscopic data is crucial for the structural confirmation of 6-Acetyl-2(3H)-benzoxazolone.

Table 3: Characteristic Infrared (IR) Absorption Bands

Functional Group Vibration Type
Expected Absorption
Range (cm⁻¹)

N-H (Lactam) Stretch 3100 - 3300

C=O (Lactam) Stretch 1760 - 1780

C=O (Acetyl) Stretch ~1680

Aromatic C-H Stretch >3000

Aromatic C=C Stretch 1450 - 1600

Data is based on expected values for the functional groups present.[1]

Table 4: Mass Spectrometry Data

Ion/Adduct Calculated m/z

[M]⁺ 177.04204

[M+H]⁺ 178.04987

[M+Na]⁺ 200.03181

Data sourced from PubChemLite and other literature.[1][3]

While ¹H NMR and ¹³C NMR data are essential for complete structural elucidation, specific

chemical shift values are not readily available in the aggregated search results. However,

spectra are noted to be available through specialized databases.[8]

Biological Significance and Applications
The 2(3H)-benzoxazolone core is a versatile scaffold that has led to the development of

compounds with a wide spectrum of pharmacological activities.[1]
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6-Acetyl-2(3H)-benzoxazolone
(and its derivatives)

Anti-inflammatory Activity Analgesic Properties Antibacterial & Antifungal Activity Cytotoxic Activity
(against tumor cell lines)

Preclinical Models
(e.g., Carrageenan-induced paw edema)

Click to download full resolution via product page

Caption: Biological activities associated with the 6-Acetyl-2(3H)-benzoxazolone scaffold.

Derivatives of 6-Acetyl-2(3H)-benzoxazolone have been investigated for several therapeutic

applications:

Anti-inflammatory and Analgesic Properties: The structural backbone has been a template

for developing new anti-inflammatory and pain-relieving agents.[1] In vivo studies, such as

the carrageenan-induced paw edema test in rodents, have demonstrated the anti-

inflammatory potential of 6-acyl-2(3H)-benzoxazolone derivatives.[1]

Antimicrobial Activity: Various synthesized 6-acyl-3-(substituted)-2(3H)-benzoxazolones have

shown promising antibacterial and antifungal activities.[1]

Anticancer Research: Chalcones derived from 6-Acetyl-2(3H)-benzoxazolone have been

synthesized and evaluated for their cytotoxic effects against several human tumor cell lines.

[7]

Conclusion
6-Acetyl-2(3H)-benzoxazolone is a valuable building block in medicinal chemistry and drug

discovery. Its straightforward and regioselective synthesis, coupled with the diverse biological

activities of its derivatives, makes it a compound of significant interest for further research and

development. This guide provides foundational technical information to aid researchers in

harnessing the potential of this versatile chemical scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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